6-Cyclopentyl-2-[(2-fluorophenyl)methyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-cyclopentyl-2-[(2-fluorophenyl)methyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H22FN5O2/c1-13-11-25-17-18(23-20(25)27(13)15-8-4-5-9-15)24(2)21(29)26(19(17)28)12-14-7-3-6-10-16(14)22/h3,6-7,10-11,15H,4-5,8-9,12H2,1-2H3
• InChI Key: IQKVVDKRAODZMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1C4CCCC4)N(C(=O)N(C3=O)CC5=CC=CC=C5F)C
• Molecular Formula: C21H22FN5O2
• Molecular Weight: 395.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups. The purine core is a bicyclic structure, and the additional cyclopentyl and fluorophenyl groups will add further complexity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom might increase its polarity compared to non-fluorinated analogs.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is being used. Many purine derivatives act as inhibitors or activators of various enzymes.

Safety and Hazards

As with any chemical compound, the safety and hazards would depend on various factors including its reactivity, toxicity, and handling procedures. Without specific information, it’s hard to provide detailed safety information.

Future Directions

Future research on this compound could involve exploring its potential biological activity, developing more efficient synthesis methods, or investigating its reactivity and physical properties in more detail.